Cas no 1183687-03-7 ((3-chlorophenyl)(2-methoxyphenyl)methanamine)

• Product Name: (3-chlorophenyl)(2-methoxyphenyl)methanamine
• CAS No: 1183687-03-7
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 4575878
• Update Time: 2025-10-29

(3-chlorophenyl)(2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)(2-methoxyphenyl)methanamine

• Inchi： 1S/C14H14ClNO/c1-17-13-8-3-2-7-12(13)14(16)10-5-4-6-11(15)9-10/h2-9,14H,16H2,1H3
• InChI Key： AISPHBCJUHXMOQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(C1C=CC=CC=1OC)N

Additional information on (3-chlorophenyl)(2-methoxyphenyl)methanamine

Introduction to (3-chlorophenyl)(2-methoxyphenyl)methanamine (CAS No. 1183687-03-7)

(3-chlorophenyl)(2-methoxyphenyl)methanamine, also known by its CAS number 1183687-03-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of methanamine, featuring two aromatic substituents: a 3-chlorophenyl group and a 2-methoxyphenyl group. The combination of these substituents imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of (3-chlorophenyl)(2-methoxyphenyl)methanamine consists of a central methanamine moiety (CH₂NH₂) attached to two aromatic rings. The 3-chlorophenyl group introduces electronic effects due to the electron-withdrawing chlorine atom, while the 2-methoxyphenyl group contributes electron-donating effects via the methoxy (-OCH₃) group. This balance of electron-withdrawing and electron-donating groups creates a molecule with versatile reactivity and potential bioactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of new therapeutic agents. For instance, research has shown that analogs of (3-chlorophenyl)(2-methoxyphenyl)methanamine exhibit promising activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for further optimization in medicinal chemistry.

In terms of synthesis, (3-chlorophenyl)(2-methoxyphenyl)methanamine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of chlorobenzene derivatives with appropriate amine precursors under catalytic conditions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical factors in determining its suitability for different applications. For example, its solubility in organic solvents makes it ideal for use in organic reactions, while its stability under certain conditions ensures its utility in long-term storage or formulation processes.

From an environmental perspective, understanding the fate and transport of (3-chlorophenyl)(2-methoxyphenyl)methanamine in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, which is an important consideration for its safe handling and disposal.

In conclusion, (3-chlorophenyl)(2-methoxyphenyl)methanamine (CAS No. 1183687-03-7) is a multifaceted compound with applications ranging from organic synthesis to drug discovery. Its unique chemical properties and reactivity make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.